Cas no 1699528-04-5 (3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol)

• Product Name: 3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol
• CAS No: 1699528-04-5
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 6185720
• PubChem ID: 130494414
• Update Time: 2025-06-22

3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol
• EN300-1830012
• 3-{bicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
• 1699528-04-5

• Inchi： 1S/C10H17NO/c12-10(5-11-6-10)9-4-7-1-2-8(9)3-7/h7-9,11-12H,1-6H2
• InChI Key： XBUFGOZKUYSYOA-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1CC2CCC1C2

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol

Introduction to 3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol (CAS No. 1699528-04-5)

3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1699528-04-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate bicyclic structure and azetidine ring system, has garnered attention due to its potential applications in drug discovery and development. The unique structural motif of this compound, featuring a fused bicycloalkane core linked to an azetidine ring, presents a promising scaffold for designing novel therapeutic agents with enhanced biological activity and selectivity.

The bicyclo2.2.1heptan-2-yl moiety in the molecular structure of 3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol contributes to the compound's steric and electronic properties, which are critical factors in determining its interaction with biological targets. This structural feature has been explored in recent research as a means to modulate binding affinity and pharmacokinetic profiles. The azetidine ring, a six-membered heterocycle containing nitrogen, introduces additional conformational flexibility and functional diversity, making it an attractive component for medicinal chemists seeking to develop molecules with tailored biological properties.

In the context of contemporary pharmaceutical research, 3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol has been investigated for its potential role in addressing various therapeutic challenges. One of the most compelling areas of interest is its application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to metabolic pathways and disease mechanisms. The compound's ability to interact with specific enzymes while maintaining high selectivity has been highlighted in several studies as a key factor in its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol with biological targets with greater accuracy. These computational studies have provided valuable insights into how the compound's structural features influence its biological activity, guiding the design of optimized derivatives with improved pharmacological properties. For instance, modifications to the bicyclic core and azetidine ring have been shown to enhance binding affinity and reduce off-target effects, making this compound a promising candidate for further development.

The synthesis of 3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol represents another area of active investigation, with researchers developing innovative synthetic strategies to access this complex molecule efficiently and in high yield. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct the intricate cyclic framework of the compound while maintaining high enantioselectivity, which is crucial for many therapeutic applications.

Preclinical studies have begun to explore the pharmacological profile of 3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol, providing preliminary evidence of its potential therapeutic benefits across multiple disease models. These studies have focused on evaluating its efficacy in modulating key biological pathways associated with inflammation, cancer, and neurodegenerative disorders. The compound's ability to interact with target proteins without significant toxicity has been noted as a particularly encouraging finding, suggesting its potential as a lead compound for further preclinical and clinical development.

The future direction of research on 3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol is likely to be shaped by ongoing discoveries in structural biology and drug design methodologies. Advances in understanding the three-dimensional structures of biological targets will enable more precise tailoring of molecular scaffolds like this one to optimize their interactions with disease-causing molecules. Additionally, interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological assays will continue to drive innovation in developing novel therapeutics based on complex molecular architectures.

In summary,3-{bicyclo2.2.1heptan-2-yl}azetidin-3-ol (CAS No. 1699528-04-5) represents a structurally fascinating and biologically promising compound that holds significant potential for future pharmaceutical applications。 Its unique combination of structural features makes it an attractive scaffold for drug discovery， while ongoing research continues to uncover new possibilities for its therapeutic use。 As our understanding of biological systems advances， compounds like this one are poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today。